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For Researchers, Scientists, and Drug Development Professionals

Introduction
Posizolid (also known as AZD2563) is a synthetic oxazolidinone antibiotic with potent activity

against a broad range of Gram-positive bacteria. Like other oxazolidinones, its mechanism of

action involves the inhibition of bacterial protein synthesis at an early stage. Accurate and

reproducible in vitro susceptibility testing is crucial for the evaluation of its antimicrobial activity

and for guiding potential clinical applications.

These application notes provide detailed protocols for determining the in vitro susceptibility of

bacteria to Posizolid using standardized methods, primarily based on the guidelines from the

Clinical and Laboratory Standards Institute (CLSI). The provided methodologies for broth

microdilution and disk diffusion are intended to ensure reliable and consistent results.

Mechanism of Action
Posizolid, as an oxazolidinone, inhibits bacterial protein synthesis by binding to the 50S

ribosomal subunit. This binding prevents the formation of the N-formylmethionyl-tRNA-

ribosome complex, which is an essential early step in the translation process. This unique

mechanism of action means there is generally no cross-resistance with other classes of protein

synthesis inhibitors.
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Caption: Posizolid's inhibition of the 70S initiation complex formation.

Quantitative Data Summary
The following tables summarize the minimum inhibitory concentration (MIC) and disk diffusion

zone diameter interpretive criteria for Posizolid against various Gram-positive pathogens.

These values are based on studies that followed the methodologies of the National Committee

for Clinical Laboratory Standards (NCCLS), the predecessor to CLSI.[1]

Table 1: Proposed MIC and Disk Diffusion Interpretive Criteria for Posizolid[1]

Category MIC (µg/mL)
Zone Diameter (mm, 30 µg
disk)

Susceptible ≤2 ≥20

Intermediate 4 17-19

Resistant ≥8 ≤16
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Table 2: In Vitro Activity of Posizolid (AZD2563) Against Key Gram-Positive Pathogens

Organism
Posizolid MIC₅₀
(µg/mL)

Posizolid MIC₉₀
(µg/mL)

Reference(s)

Staphylococcus

aureus
1 2 [2]

Coagulase-negative

staphylococci
0.5 1 [2]

Streptococcus

pneumoniae
0.5 - 1 1 - 2 [3]

Beta-hemolytic

streptococci
1 2

Viridans group

streptococci
0.5 1

Enterococcus faecalis 1 2

Enterococcus faecium 1 2

Corynebacterium spp. 0.25 -

Listeria spp. 2 -

Micrococcus spp. 1 -

Bacillus spp. 0.5 -

Experimental Protocols
The following protocols are based on the CLSI documents M07 for broth dilution methods and

M02 for disk diffusion methods.

Broth Microdilution MIC Assay
This method determines the minimum inhibitory concentration (MIC) of Posizolid required to

inhibit the visible growth of a microorganism in broth.
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Broth Microdilution Workflow

Prepare Posizolid Stock Solution

Perform 2-fold Serial Dilutions in Microtiter Plate

Inoculate Microtiter Plate

Prepare Standardized Inoculum
(0.5 McFarland)

Incubate at 35°C for 16-20 hours

Read for Visible Growth

Determine MIC
(Lowest concentration with no growth)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disk Diffusion Workflow

Prepare Standardized Inoculum
(0.5 McFarland)

Inoculate Mueller-Hinton Agar Plate

Apply 30 µg Posizolid Disk

Incubate at 35°C for 16-20 hours

Measure Zone of Inhibition Diameter

Interpret as S, I, or R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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